2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 2-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-4-methyl-6-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C19H24ClN5O2S/c1-15-14-18(23-8-2-3-9-23)22-19(21-15)24-10-12-25(13-11-24)28(26,27)17-6-4-16(20)5-7-17/h4-7,14H,2-3,8-13H2,1H3
• InChI Key: KJPUKRFHMXLLDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)N4CCCC4
• Molecular Formula: C19H24ClN5O2S
• Molecular Weight: 421.9 g/mol

Description

The compound “2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine” is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrimidine ring, and a pyrrolidine ring. The presence of these functional groups suggests that this compound could potentially exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the piperazine and pyrrolidine rings. The chlorobenzenesulfonyl group could then be added through a sulfonylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups within the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the chlorobenzenesulfonyl group could potentially be replaced with other groups through nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could potentially make it more soluble in water, while the chlorobenzenesulfonyl group could potentially increase its lipophilicity.

Mechanism of Action

Mode of Action

Given its structural similarity to other piperazine derivatives, it may interact with its targets through a variety of mechanisms, including binding to active sites, altering protein conformation, or modulating signal transduction pathways . .

Biochemical Pathways

Piperazine derivatives have been found to interact with a wide range of biochemical pathways, including neurotransmitter signaling, ion channel regulation, and enzymatic reactions

Pharmacokinetics

Piperazine derivatives are generally known to have good bioavailability and can cross the blood-brain barrier . They are typically metabolized in the liver and excreted in the urine . .

Result of Action

Given its structural features, it may have a range of potential effects, such as modulating enzyme activity, altering cell signaling, or affecting ion channel function

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this molecule would depend on a variety of factors, including its specific physical and chemical properties, how it is used, and the amount of exposure.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as studies to optimize its synthesis and improve its physical and chemical properties.